N2-(4-fluorophenyl)-N4-(2-methoxyphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine hydrochloride

• IUPAC Name: 4-N-(4-fluorophenyl)-2-N-(2-methoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine;hydrochloride
• InChI: InChI=1S/C20H21FN6O2.ClH/c1-28-17-5-3-2-4-16(17)23-19-24-18(22-15-8-6-14(21)7-9-15)25-20(26-19)27-10-12-29-13-11-27;/h2-9H,10-13H2,1H3,(H2,22,23,24,25,26);1H
• InChI Key: PGNCAEJLSVQNQF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC2=NC(=NC(=N2)NC3=CC=C(C=C3)F)N4CCOCC4.Cl
• Molecular Formula: C20H22ClFN6O2
• Molecular Weight: 432.9 g/mol
• CAS No.: 1179468-95-1

Description

N2-(4-fluorophenyl)-N4-(2-methoxyphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine hydrochloride is a useful research compound. Its molecular formula is C20H22ClFN6O2 and its molecular weight is 432.88. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary target of this compound is neuroprotection . It is a precise target for the treatment of neurodegenerative diseases, ischemic stroke, and traumatic brain injury .

Mode of Action

The compound interacts with its targets by inhibiting ER stress , apoptosis , and the NF-kB inflammatory pathway . This interaction results in changes that can potentially develop the compound as a neuroprotective and anti-neuroinflammatory agent .

Biochemical Pathways

The affected pathways include the ER stress pathway, apoptosis pathway, and the NF-kB inflammatory pathway . The inhibition of these pathways by the compound leads to downstream effects that contribute to its neuroprotective and anti-neuroinflammatory properties .

Result of Action

The molecular and cellular effects of the compound’s action include the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway . These effects contribute to the compound’s potential as a neuroprotective and anti-neuroinflammatory agent .